Cas no 2224412-56-8 (1-{4H,5H,6H,7H,8H-thieno3,2-bazepin-4-yl}prop-2-en-1-one)

• Product Name: 1-{4H,5H,6H,7H,8H-thieno3,2-bazepin-4-yl}prop-2-en-1-one
• CAS No: 2224412-56-8
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 5411736
• PubChem ID: 132396328
• Update Time: 2025-07-09

1-{4H,5H,6H,7H,8H-thieno3,2-bazepin-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-Tetrahydrothieno[3,2-b]azepin-4-yl)prop-2-en-1-one
• 2224412-56-8
• AKOS034007240
• Z3488635589
• 1-{4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}prop-2-en-1-one
• EN300-26601880
• 1-{4H,5H,6H,7H,8H-thieno3,2-bazepin-4-yl}prop-2-en-1-one

• Inchi： 1S/C11H13NOS/c1-2-11(13)12-7-4-3-5-10-9(12)6-8-14-10/h2,6,8H,1,3-5,7H2
• InChI Key： SHIASNRJPNPSSO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCCN2C(C=C)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.6Ų

Additional information on 1-{4H,5H,6H,7H,8H-thieno3,2-bazepin-4-yl}prop-2-en-1-one

Compound CAS No 2224412-56-8: 1-{4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}prop-2-en-1-one

The compound with CAS No 2224412-56-8, known as 1-{4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienoazepines, which are fused heterocyclic systems combining thiophene and azepine moieties. The presence of the propenone group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to inhibit kinase activity, which is crucial in the development of anti-cancer therapies. The thienoazepine core has been shown to exhibit significant binding affinity to protein kinases, making it a promising candidate for targeted drug delivery.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The conjugated system within the molecule contributes to its electronic properties, making it a potential candidate for use in organic electronics. Recent advancements in self-assembling monolayers have demonstrated that this compound can form stable structures on surfaces, which could be utilized in the development of novel electronic devices.

The synthesis of 1-{4H,5H,6H,7H,8H-thieno[3,2-b]azepin-4-yl}prop-2-en-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienoazepine ring system through cyclization reactions and the subsequent installation of the propenone group. Researchers have optimized these steps to achieve high yields and purity levels.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and functional groups. Furthermore, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity at a molecular level.

One of the most exciting developments involving this compound is its application in green chemistry. Scientists have explored its use as a catalyst in environmentally friendly reactions. For example, it has been employed as a Lewis acid catalyst in the synthesis of bioactive molecules under mild conditions. This approach not only reduces waste but also enhances the sustainability of chemical processes.

Looking ahead, the potential applications of CAS No 2224412-56-8 are vast and varied. Its unique combination of structural features makes it an ideal candidate for further exploration in areas such as drug delivery systems, nanotechnology, and biomedical imaging. Ongoing research continues to uncover new properties and functionalities that could revolutionize these fields.

In conclusion, the compound CAS No 2224412-56-8 represents a fascinating intersection of chemistry and biology. Its versatile structure and diverse applications position it as a key player in both academic research and industrial innovation. As advancements in synthetic methods and analytical techniques continue to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of science and technology.